Traditional transgenic detection methods require high test conditions and struggle to be both sensitive and efficient. In this study, a one-tube dual recombinase polymerase amplification (RPA) reaction system for CP4-EPSPS and Cry1Ab/Ac was proposed and combined with a lateral flow immunochromatographic assay, named "Dual-RPA-LFD", to visualize the dual detection of genetically modified (GM) crops. In which, the herbicide tolerance gene CP4-EPSPS and the insect resistance gene Cry1Ab/Ac were selected as targets taking into account the current status of the most widespread application of insect resistance and herbicide tolerance traits and their stacked traits. Gradient diluted plasmids, transgenic standards, and actual samples were used as templates to conduct sensitivity, specificity, and practicality assays, respectively. The constructed method achieved the visual detection of plasmid at levels as low as 100 copies, demonstrating its high sensitivity. In addition, good applicability to transgenic samples was observed, with no cross-interference between two test lines and no influence from other genes. In conclusion, this strategy achieved the expected purpose of simultaneous detection of the two popular targets in GM crops within 20 min at 37 ℃ in a rapid, equipment-free field manner, providing a new alternative for rapid screening for transgenic assays in the field.

Cases of foodborne doping are frequently reported in sports events and can cause severe consequences for athletes. The foodborne doping can be divided into natural endogenous and artificially added foods according to the sources, including anabolic agents, stimulants, diuretics, β-blockers, β2 agonists and others. In order to control foodborne doping, chromatographic technique, immunoassay, nuclear magnetic resonance, biosensor technology, pyrolytic spectroscopy, comprehensive analysis and electrochemical analysis have usually used as analytical and inspection strategies. Meanwhile, the legislation of anti-doping, the improvement of testing standard and technology, and the prevention and control of food safety, as well as the improvement of risk perception of athletes are highly necessary for achieving the effective risk control and supervision of foodborne doping, which will be beneficial for athletes, doctors and administrators to avoid the risks of foodborne doping test and reduce foodborne doping risks for the health of athletes.

Dysphagia is commonly associated with malnutrition and an increased choking risk. To overcome these complications, food designed for people with dysphagia should have an appropriate texture and a high nutritional value. In this study, six formulations of a strawberry dessert enriched in protein (calcium caseinate) and fiber (wheat dextrin or inulin) were developed using different hydrocolloids (xanthan gum, carboxymethyl cellulose or modified starch) to provide desirable texture and stability. Nutritional value was calculated and total phenolic content and antioxidant activity of the samples were analyzed. Back-extrusion test, rheological measurements and sensory analysis were performed in refrigerated and frozen samples to characterize their textural and viscoelastic properties. The high content in protein (14.7 g/100 g) and fiber (7.98.7 g/100 g) made possible to use the claims “high protein” and “high fiber”. Phytochemicals supplied by strawberries contributed to the antioxidant properties of the dessert. Loss tangent ranged 0.280.35 for all the formulations, indicating a weak gel behavior, which could be considered safe to swallow. The formulations with dextrin in combination with carboxymethyl cellulose or xanthan gum seemed to be less susceptible to structural changes during frozen storage. This work provides insights for the development of a nutrient-dense dessert that meets the requirements of people with dysphagia.

Akkermansia muciniphila play an important in ameliorating obesity but is not allowed for direct consumption in most countries. To date, microbiota-directed foods selectively promote the targeted human gut microbes, providing a strategy for A. muciniphila enhancement. Multiple studies have indicated the potential regulation of the polyphenol on A. muciniphila. Therefore, a polyphenol screening based on A. muciniphila upregulation was performed in mice. Chlorogenic acid (CGA) exhibited a greater response to A. muciniphila upregulation. Furthermore, we found that CGA did not directly promote A. muciniphila growth or mucin secretion. Microbiome and metabolomics revealed that the increased abundance of A. muciniphila resulted from the inhibition of CGA on Desulfovibrio and Alistipes and the influence of docosahexaenoic acid, β-hydroxybutyrate, and N-acetyl-lactosamine. Finally, to confirm the regulation of CGA on A. muciniphila under disease conditions, high-fat diet-fed mice were established. The results showed CGA promoted A. muciniphila growth, and we expectedly found that CGA suppressed the augment in body weight of mice, significantly attenuated adipose tissue abnormality, provided liver protection and improved gut barrier integrity. These results suggest that CGA inhibits the development of obesity. Overall, our results indicate that microbiota-directed food is a promising approach for the treatment of obesity.

The present study was conducted to evaluate the metabolic effects of isolated fiber of carrot supplementation in rats. Physicochemical properties of fiber were determined. The groups were as follows: animals fed a standard diet, control group; high fiber supplementation (70 mg); low fiber supplementation (35 mg); for 12 weeks. Blood samples were collected at the time of sacrifice. The weights of heart, liver, kidneys and spleen of the experimental rats with respect to body weight were recorded. Commercial kits were used to determine serum glucose concentration, lipid profile (cholesterol, HDL-cholesterol, triglycerides), and the two main aminotransferases glutamic-oxalacetic transaminase (GOT)/glutamate-pyruvate transaminase (GPT). A histopathological assay was performed on the heart, liver, and spleen tissues of animals. Supplementation with fiber favors weight loss in female ((242.03 ± 23.73)−(197.81 ± 10.45) g); and male rats ((262.50 ± 32.21)−(213.96 ± 12.56) g) and induces a decrease in glucose levels in the supplemented animals. With the exception of total high-density lipoprotein cholesterol, the other lipid fractions decrease significantly in rats supplemented. Fiber supplementation did not induce changes in the dissected organs of the supplemented animals. In conclusion supplementation of fiber, improves glucose control, lower plasma lipid concentrations and reduced body weight in normal rats.

In this study, we investigated the effects of major royal jelly proteins (MRJPs) on the estrogen, gut microbiota, and immunological responses in mice. Mice given 250 or 500 mg/kg, not 125 mg/kg of MRJPs, enhanced the proliferation of splenocytes in response to mitogens. The splenocytes and mesenteric lymphocytes activated by T-cell mitogens (ConA and anti-CD3/CD28 antibodies) released high levels of IL-2 but low levels of IFN-γ and IL-17A. The release of IL-4 was unaffected by MRJPs. Additionally, splenocytes and mesenteric lymphocytes activated by LPS were prevented by MRJPs at the same dose as that required for producing IL-1β and IL-6, two pro-inflammatory cytokines. The production of IL-1β, IL-6, and IFN-γ was negatively associated with estrogen levels, which were higher in the MRJP-treated animals than in the control group. Analysis of the gut microbiota revealed that feeding mice 250 mg/kg of MRJPs maintained the stability of the natural intestinal microflora of mice. Additionally, the LEfSe analysis identified biomarkers in the MRJP-treated mice, including Prevotella, Bacillales, Enterobacteriales, Gammaproteobacteria, Candidatus_Arthromitus, and Shigella. Our results showed that MRJPs are important components of royal jelly that modulate host immunity and hormone levels and help maintain gut microbiota stability.

Obesity is associated with numerous metabolic disorders, and dietary polyphenols have been confirmed to have beneficial effects on the metabolism in obesity. However, the effect of 3-(3′,4′-dihydroxyphenyl)propanoic acid (DHPA) and 3′,4′-dihydroxyphenylacetic acid (DHAA), two main metabolites of dietary polyphenols, on obesity remains poorly understood. In this study, DHPA and DHAA were found to alleviate obesity, as well as regulate insulin resistance, lipid metabolism, and oxidative stress response in high-fat diet (HFD) mice. Surprisingly, the 16S rRNA sequencing and UHPLC-Q-TOF/MS demonstrated that DHPA and DHAA only slightly disturbed the intestinal microbiome, but significantly altered the urine metabolome of HFD mice mainly by regulating pentose and glucuronate interconversion, tyrosine metabolism, pentose phosphate and tricarboxylic acid (TCA) cycle as indicated by metabolic pathway analysis based on Kyoto Encyclopedia of Genes and Genomes (KEGG) database. Correlation analysis revealed that the differential metabolites are strongly associated with body weight, blood glucose, insulin level, and superoxide dismutase (SOD) enzyme activity. Our results revealed that DHPA and DHAA exert their anti-obesity effect by regulating important metabolites in the glucose, lipid and tyrosine metabolism pathways.

Milk fat globule membrane (MFGM), which contains abundant glycoproteins and phospholipids, exerts beneficial effects on intestinal health and immunomodulation. The aim of this study was to evaluate the protective effects and possible underlying mechanisms of MFGM on cow’s milk allergy (CMA) in a β-lactoglobulin (BLG)-induced allergic mice model. MFGM was supplemented to allergic mice induced by BLG at a dose of 400 mg/kg body weight. Results demonstrated that MFGM alleviated food allergy symptoms, decreased serum levels of lipopolysaccharide, pro-inflammatory cytokines, immunoglobulin (Ig) E, IgG1, and Th2 cytokines including interleukin (IL)-4, while increased serum levels of Th1 cytokines including interferon-γ and regulatory T cells (Tregs) cytokines including IL-10 and transforming growth factor-β. MFGM modulated gut microbiota and enhanced intestinal barrier of BLG-allergic mice, as evidenced by decreased relative abundance of Desulfobacterota, Rikenellaceae, Lachnospiraceae, and Desulfovibrionaceae, while increased relative abundance of Bacteroidetes, Lactobacillaceae and Muribaculaceae, and enhanced expressions of tight junction proteins including Occludin, Claudin-1 and zonula occludens-1. Furthermore, MFGM increased fecal short-chain fatty acids (SCFAs) levels, which elevated G protein-coupled receptor (GPR) 43 and GPR109A expressions. The increased expressions of GPR43 and GPR109A induced CD103+ dendritic cells accumulation and promoted Tregs differentiation in mesenteric lymph node to a certain extent. In summary, MFGM alleviated CMA in a BLG-induced allergic mice model through enhancing intestinal barrier and promoting Tregs differentiation, which may be correlated with SCFAs-mediated activation of GPRs. These findings suggest that MFGM may be useful as a promising functional ingredient against CMA.

Cymbaria daurica L. has a long history as a folk medicine and tea for the treatment of diabetes. However, the biological activity and mechanism of its hypoglycemic effect have not been fully elucidated. In this study, the potential mechanism of C. daurica against type 2 diabetes mellitus (T2DM) was postulated via pharmacological network analysis. Based on data mining techniques involving topological parameters, gene ontology, and pathway enrichment, we established a compound-target, protein-protein interaction, and target-pathway network to identify central targets and pathways. Pathway enrichment analysis revealed that the most important pathway associated with C. daurica in treating T2DM is the PI3K-Akt signaling pathway. Molecular docking was performed to validate the predicted results. Then, a HepG2 cell insulin resistance model and a high-fat, high-glucose diet combined with a streptozotocin-induced T2DM rat model was established to assess the fasting glucose changes and lipid profile after C. daurica treatment, respectively. Finally, real-time PCR and western blotting were used to verify changes in key targets. The anti-diabetic mechanism of the active ingredient in C. daurica may involve the regulation of IRS-2, Akt1, GLUT4, and GSK3β.

Parkinson’s disease (PD) is a common neurodegenerative disorder with no cure. Astragalus membranaceus is used in Chinese culture as a food supplement to boost immunity. The present study aimed to explore the neuroprotective effects of total flavonoids extracted from A. membranaceus (TFA) and their protective mechanisms. TFA offered neuroprotection against 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) in the mouse model of Parkinsonism, by improving behavior performance in the gait analysis and pole test, and inhibiting the decline of tyrosine hydroxylase (TH) positive neurons and TH protein expression in substantia nigra of mice. TFA also prevented 1-methyl-4-phenylpyridinium (MPP+) induced neurotoxicity in SH-SY5Y cells, by increasing GSH and GSH/GSSG ratio, and reducing reactive oxygen species. In addition, the neuroprotective effects of TFA were associated with its ability to restore MPTP/MPP+ induced downregulation of SLC7A11 and glutathione peroxidase 4 (GPX-4). In conclusion, we demonstrated that TFA exerted significant neuroprotection against MPTP/MPP+ induced neurodegeneration by inhibiting ferroptosis through the regulation of SLC7A11/GPX-4 axis, suggesting the use of TFA as a possible food supplement in the prevention of PD.